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methylbenzaldehyde

CAS No.: 63525-12-2

Cat. No.: B2995549

Get Quote

Application Note: 2,4-Dichloro-5-methylbenzaldehyde in Pharmaceutical Synthesis

Abstract
This application note details the utility of 2,4-Dichloro-5-methylbenzaldehyde (CAS 63525-

12-2) as a strategic building block in medicinal chemistry. Distinct from its ubiquitous analog

2,4-dichlorobenzaldehyde, the incorporation of the 5-methyl group offers researchers a tool to

modulate lipophilicity (

) and steric hindrance without altering the core electronic deactivation of the benzene ring. This
guide provides validated protocols for its use in synthesizing Schiff bases, cinnamic acid
derivatives, and heterocyclic pharmacophores, alongside critical handling and quality control
methodologies.

Introduction: The Structural Advantage
In drug discovery, the "2,4-dichloro" motif is a privileged scaffold, appearing in numerous

antifungal agents (e.g., Miconazole) and antiseptics. However, late-stage optimization often
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requires fine-tuning of metabolic stability and hydrophobic interactions.

2,4-Dichloro-5-methylbenzaldehyde serves this niche effectively.[1]

Electronic Profile: The two chlorine atoms at the 2- and 4-positions exert a strong electron-

withdrawing inductive effect (-I), deactivating the ring towards electrophilic attack but

activating the aldehyde carbonyl for nucleophilic addition.

Steric & Lipophilic Modulation: The 5-methyl group introduces a localized steric bulk and

increases lipophilicity (Calculated

vs. 2.8 for the non-methylated analog). This modification can shield metabolic "soft spots" on
the ring or fill hydrophobic pockets in target proteins (e.g., kinase allosteric sites).

Table 1: Physicochemical Profile

Property Value Note

CAS Number 63525-12-2 Verified Identity

Molecular Weight 189.04 g/mol

Appearance Off-white to pale yellow solid Sensitive to air oxidation

Melting Point 71–73 °C

Distinct from 2,4-

dichlorobenzaldehyde (70–72

°C)

Solubility DCM, THF, Ethyl Acetate Sparingly soluble in water

Core Synthetic Applications
This intermediate is primarily utilized in three reaction pathways:

Nucleophilic Addition (Schiff Bases): Synthesis of imines for antimicrobial screening.

Knoevenagel Condensation: Formation of cinnamic acid derivatives (precursors to

coumarins).

Heterocyclization: Construction of quinazoline and benzimidazole scaffolds.
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Visual Pathway: Strategic Utility
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(Antimicrobial Pharmacophores)
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(Reductive Amination)

2,4-Dichloro-5-methylbenzoic Acid
(Amide Coupling Precursor)
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(Kinase Inhibitor Scaffolds)

 Urea/Guanidine
(Cyclization)
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Figure 1: Synthetic divergence from 2,4-Dichloro-5-methylbenzaldehyde to key

pharmaceutical scaffolds.

Experimental Protocols
Protocol A: Synthesis of Antimicrobial Schiff Bases
Rationale: The aldehyde carbon is highly electrophilic due to the electron-withdrawing

chlorines, facilitating rapid condensation with amines. The 5-methyl group stabilizes the

resulting imine against hydrolysis compared to less substituted analogs.

Reagents:

2,4-Dichloro-5-methylbenzaldehyde (1.0 equiv)[1][2]

Primary Amine (e.g., 4-Fluoroaniline) (1.0 equiv)

Ethanol (Absolute)

Glacial Acetic Acid (Catalytic, 2-3 drops)

Step-by-Step Methodology:

Dissolution: In a 100 mL round-bottom flask, dissolve 1.89 g (10 mmol) of 2,4-Dichloro-5-
methylbenzaldehyde in 20 mL of absolute ethanol.
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Addition: Add 10 mmol of the substituted aniline dropwise while stirring at room temperature.

Catalysis: Add 2 drops of glacial acetic acid.

Reflux: Heat the mixture to reflux (78 °C) for 3–5 hours. Monitor consumption of the

aldehyde by TLC (Hexane:EtOAc 8:2). The aldehyde spot (

) should disappear.

Crystallization: Cool the reaction mixture to

in an ice bath. The Schiff base typically precipitates as a crystalline solid.

Filtration: Filter the solid, wash with cold ethanol (

), and dry under vacuum.

Expected Yield: 85–92% Troubleshooting: If no precipitate forms, reduce solvent volume by

50% via rotary evaporation and re-cool.

Protocol B: Knoevenagel Condensation (Cinnamic Acid
Derivative)
Rationale: This reaction extends the carbon chain to create acrylic acid derivatives, which are

precursors to functionalized coumarins or used directly as anti-inflammatory agents.

Reagents:

2,4-Dichloro-5-methylbenzaldehyde (10 mmol)

Malonic Acid (12 mmol)

Pyridine (Solvent/Base)

Piperidine (Catalyst)

Step-by-Step Methodology:

Setup: Charge a flask with 1.89 g of the aldehyde and 1.25 g of malonic acid.
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Solvent System: Add 5 mL of pyridine and 0.5 mL of piperidine.

Reaction: Heat to

for 2 hours. Evolution of

indicates decarboxylation is proceeding (if targeting the acrylic acid) or initial condensation.

Quench: Pour the cooled reaction mixture into 50 mL of ice-cold water containing 5 mL of

concentrated HCl (to neutralize pyridine).

Isolation: The product, 2,4-dichloro-5-methylcinnamic acid, will precipitate as a white solid.

Filter and recrystallize from ethanol/water.

Quality Control & Stability
Purity Analysis (HPLC): Due to the presence of the methyl group, this compound has a distinct

retention time compared to 2,4-dichlorobenzaldehyde.

Column: C18 Reverse Phase (

)

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

Gradient: 50% B to 90% B over 10 min.

Detection: UV @ 254 nm.

Acceptance Criteria: Purity

. Major impurity is often 2,4-dichloro-5-methylbenzoic acid (oxidation product).

Storage & Handling:

Atmosphere: Store under Nitrogen or Argon. The aldehyde is prone to autoxidation to the

benzoic acid (CAS 6660-59-9) upon prolonged air exposure.

Temperature: Refrigerate (
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).

Safety: Causes skin irritation and serious eye irritation. Use standard PPE (gloves, goggles,

fume hood).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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